Cas no 37617-98-4 (1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid)

• Product Name: 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid
• CAS No: 37617-98-4
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• MDL: MFCD02853676
• CID: 851710
• Update Time: 2026-04-29

1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 1-oxo-4-phenyl-
• 1-OXO-4-PHENYL-1H-ISOCHROMENE-3-CARBOXYLIC ACID
• 1-oxo-4-phenyl-1H-2-benzopyran-3-carboxylic acid
• 4-phenyl-3-isocoumarincarbaxylic acid
• 4-phenyl-3-isocoumarincarboxylic acid
• AC1N5SH0
• acido 3-carbossi-4-fenilisocumarinico
• ALBB-006655
• CTK1B5515
• SBB048308
• STK504051
• SureCN3361896
• 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid

• MDL： MFCD02853676
• Inchi： InChI=1S/C16H10O4/c17-15(18)14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16(19)20-14/h1-9H,(H,17,18)
• InChI Key： ZYYZSIFSEWJZOO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=O)O)OC(=O)C3=CC=CC=C32

Computed Properties

• Exact Mass: 266.0579
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 63.6

1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid

Professional Introduction to Compound with CAS No. 37617-98-4 and Product Name: 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid

The compound with the CAS number 37617-98-4 and the product name 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isochromene core structure, has garnered attention due to its unique chemical properties and potential applications in medicinal chemistry. The isochromene scaffold is a fused ring system that combines a benzene ring with a cyclohexadienone moiety, making it a versatile platform for synthetic modifications and biological evaluations.

Recent advancements in the study of 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid have highlighted its significance in the development of novel therapeutic agents. The compound’s ability to exhibit various biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties, has made it a subject of extensive research. The presence of the carbonyl group at the 1-position and the phenyl substituent at the 4-position contributes to its reactivity and interaction with biological targets, making it an attractive candidate for further exploration.

In the realm of synthetic chemistry, 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid serves as a valuable intermediate for constructing more complex molecular architectures. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the 3-position carboxylic acid group have been explored to introduce amide or ester functionalities, which can modulate solubility and bioavailability. These structural variations have opened up new avenues for designing molecules with improved therapeutic efficacy.

The pharmacological evaluation of 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid has revealed promising results in preclinical studies. Its interaction with enzymes and receptors involved in inflammatory pathways suggests that it may have a role in modulating immune responses. Additionally, its antioxidant properties have been linked to its ability to scavenge reactive oxygen species, which are implicated in various pathological conditions. These findings underscore the compound’s potential as a lead molecule for drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related disorders.

From a computational chemistry perspective, the molecular modeling of 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid has provided insights into its binding interactions with biological targets. Studies using molecular dynamics simulations have helped elucidate how this compound can dock into enzyme active sites or receptor binding pockets. These simulations have been instrumental in guiding structure-based drug design efforts, allowing researchers to optimize the compound’s binding affinity and selectivity. The integration of computational methods with experimental approaches has accelerated the discovery process, leading to more efficient development of novel therapeutics.

The synthesis of 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the isochromene core, followed by functional group transformations to introduce the carbonyl and phenyl substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The future prospects for 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid are exciting, given its multifaceted potential. Ongoing research aims to explore its role in treating neurological disorders, where its ability to cross the blood-brain barrier may be exploited for targeted therapies. Additionally, investigations into its antimicrobial properties are underway, as there is an urgent need for new antibiotics to combat resistant strains. The compound’s versatility makes it a cornerstone in medicinal chemistry innovation.

In conclusion, 1-Oxo-4-phenyl-1H-isochromene-3-carboxylic acid (CAS No. 37617-98-4) stands out as a remarkable compound with significant implications for drug discovery and development. Its unique structural features, coupled with promising biological activities, position it as a key player in addressing various health challenges. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly contribute to advancements in chemical biology and pharmaceutical science.